Cas no 1615-57-2 (1H-Imidazole-2-carboxamide,1-methyl-5-nitro-)

• Product Name: 1H-Imidazole-2-carboxamide,1-methyl-5-nitro-
• CAS No: 1615-57-2
• MF: C₅H₆N₄O₃
• MW: 170.126140117645
• CID: 190979
• PubChem ID: 3014020
• Update Time: 2025-04-19

1H-Imidazole-2-carboxamide,1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxamide,1-methyl-5-nitro-
• 1-methyl-5-nitroimidazole-2-carboxamide
• 1-Methyl-5-nitro-1H-imidazole-2-carboxamide
• 1H-Imidazole-2-carboxamide, 1-methyl-5-nitro-
• 1615-57-2
• DTXSID80167160
• SCHEMBL2117211

• Inchi： 1S/C5H6N4O3/c1-8-3(9(11)12)2-7-5(8)4(6)10/h2H,1H3,(H2,6,10)
• InChI Key： RXJMREBMXCXGCX-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=C([N+](=O)[O-])N1C)N

Computed Properties

• Exact Mass: 170.04408
• Monoisotopic Mass: 170.04399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.72
• Boiling Point: 426.2°C at 760 mmHg
• Flash Point: 211.5°C
• Refractive Index: 1.704
• PSA: 104.05